3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)propanamide

• IUPAC Name: 3-(3,6-dimethyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)propanamide
• InChI: InChI=1S/C12H15N5O3S2/c1-6-7(9(19)17(2)11(20)13-6)4-5-8(18)14-10-15-16-12(21-3)22-10/h4-5H2,1-3H3,(H,13,20)(H,14,15,18)
• InChI Key: PMAUZOJMPHYPDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C(=O)N1)C)CCC(=O)NC2=NN=C(S2)SC
• Molecular Formula: C12H15N5O3S2
• Molecular Weight: 341.4 g/mol

Description

3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C12H15N5O3S2 and its molecular weight is 341.4. The purity is usually 95%.
BenchChem offers high-quality 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Herbicidal Activity

Research has shown that derivatives containing pyrimidine and 1,3,4-thiadiazole rings demonstrate moderate to good selective herbicidal activity against certain plant species. For instance, synthesized compounds have been tested and found to exhibit herbicidal efficacy against Brassica campestris L. at specific concentrations, although they did not show inhibitory activity against Echinochloa crus-galli under the tested conditions (Liu & Shi, 2014). This suggests that the structural configuration of these compounds plays a crucial role in determining their selective herbicidal capabilities.

Antimicrobial Properties

Compounds structurally related to "3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)propanamide" have been investigated for their antimicrobial efficacy. For example, N-substituted-N′-(4,6-dimethylpyrimidin-2-yl)-thiourea derivatives and related fused heterocyclic compounds have been synthesized and tested against a range of microorganisms. The results indicated broad-spectrum activity against the tested microorganisms, with higher activity observed against fungi than bacteria, highlighting the potential of these compounds as antimicrobial agents (Saeed et al., 2011).